N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine

• IUPAC Name: N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H15FN2OS/c1-2-21-16-6-4-3-5-14(16)19-17-20-15(11-22-17)12-7-9-13(18)10-8-12/h3-11H,2H2,1H3,(H,19,20)
• InChI Key: LOIPSGRWXKUPOW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC2=NC(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2OS
• Molecular Weight: 314.4 g/mol

Description

N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine, also known as EF-24, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of thiazole derivatives that exhibit promising anticancer and anti-inflammatory properties.

Scientific Research Applications

N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research is cancer treatment. N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also has anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is not fully understood, but it is believed to act through multiple pathways. N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. It also induces the production of reactive oxygen species (ROS), which can lead to apoptosis in cancer cells. N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in regulating gene expression.
Biochemical and Physiological Effects
N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine has been shown to have various biochemical and physiological effects. In cancer cells, N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine induces apoptosis and cell cycle arrest, leading to the inhibition of cell growth and proliferation. It also inhibits the migration and invasion of cancer cells. In inflammatory diseases, N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine reduces the production of inflammatory cytokines and chemokines, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is its high potency and selectivity towards cancer cells and inflammatory cells. It also has a low toxicity profile, making it a promising candidate for drug development. However, N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine has limited solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine. One area of interest is the development of new analogs with improved solubility and pharmacokinetic properties. Another area of research is the investigation of N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine in combination with other drugs for synergistic effects. N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine has also shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, and further research is needed in this area. Finally, the use of N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine as a tool compound for studying the role of HDACs and NF-κB in disease pathogenesis is an area of interest for future research.
Conclusion
In conclusion, N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is a promising compound with potential therapeutic applications in cancer and inflammatory diseases. Its mechanism of action is not fully understood, but it has been shown to act through multiple pathways. N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine has various biochemical and physiological effects and has advantages and limitations for lab experiments. Future research on N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine is needed to fully understand its potential and develop new analogs with improved properties.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine involves the reaction of 2-ethoxyaniline and 4-fluorobenzaldehyde in the presence of ammonium acetate and acetic acid. The reaction mixture is then heated to obtain the desired product, N-(2-ethoxyphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine. The purity of the compound is determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.